4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid
Description
4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid (CAS: 1936143-09-7) is a pyrrolidine-based carboxylic acid derivative featuring a 2-methylfuran-3-yl substituent at the C4 position of the pyrrolidine ring. Its molecular formula is C₁₀H₁₃NO₃, with a molecular weight of 195.22 g/mol . Limited commercial or pharmacological data are available for this compound, but its structural analogs have been explored in drug discovery for applications such as enzyme inhibition and receptor modulation.
Properties
Molecular Formula |
C10H13NO3 |
|---|---|
Molecular Weight |
195.21 g/mol |
IUPAC Name |
4-(2-methylfuran-3-yl)pyrrolidine-3-carboxylic acid |
InChI |
InChI=1S/C10H13NO3/c1-6-7(2-3-14-6)8-4-11-5-9(8)10(12)13/h2-3,8-9,11H,4-5H2,1H3,(H,12,13) |
InChI Key |
OEIVLVVPEXRZAN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CO1)C2CNCC2C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid can be achieved through various synthetic routes. One common method involves the reaction of 2-methylfuran with pyrrolidine-3-carboxylic acid under specific conditions. The reaction typically requires a catalyst and may involve steps such as esterification, reduction, and cyclization.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards.
Chemical Reactions Analysis
Types of Reactions
4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The furan ring can undergo electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.
Substitution: Electrophilic substitution reactions may involve reagents like halogens or nitrating agents.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols.
Scientific Research Applications
4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis and the development of new heterocyclic compounds.
Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential as a pharmaceutical intermediate in the synthesis of novel therapeutic agents.
Industry: Utilized in the production of fine chemicals and advanced materials.
Mechanism of Action
The mechanism of action of 4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations in Pyrrolidine-3-carboxylic Acid Derivatives
The following table compares 4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid with structurally related compounds, focusing on substituent effects and molecular properties:
Key Observations:
Substituent Effects on Lipophilicity :
- The methylfuran substituent in the target compound increases lipophilicity compared to the unsubstituted furan-2-yl analog (181.19 g/mol vs. 195.22 g/mol) . This difference may improve membrane permeability in biological systems.
- Phenyl-substituted analogs (e.g., 3-methoxyphenyl, 2-fluorophenyl) exhibit higher molecular weights and distinct electronic properties due to aromatic ring substitution .
Fluorine in the 2-fluorophenyl derivative enhances electronegativity, which may stabilize hydrogen bonding or dipole interactions in target proteins .
Synthetic Accessibility: The furan-2-yl analog (CAS: 959579-57-8) has been synthesized with high stereochemical control (3S,4S configuration), as reported in commercial catalogs .
Comparative Physicochemical Data
Available physicochemical data for selected analogs are summarized below:
| Property | 4-(2-Methylfuran-3-yl)pyrrolidine-3-carboxylic acid | (3S,4S)-4-(Furan-2-yl)pyrrolidine-3-carboxylic acid | (3R,4S)-4-(3-Methoxyphenyl)pyrrolidine-3-carboxylic acid |
|---|---|---|---|
| Molecular Weight (g/mol) | 195.22 | 181.19 | 237.25 |
| Boiling Point | Not reported | Not reported | Not reported |
| Purity (HPLC/LC) | >99% | Not reported | Not reported |
| Key Functional Groups | Methylfuran, carboxylic acid | Furan, carboxylic acid | Methoxyphenyl, carboxylic acid |
Notes:
- Purity data for the target compound (>99% by LC) suggest it is synthesized with high precision, though analytical methods (e.g., FTIR, MS) for analogs like (±)-(3R,4S)-4-(1,3-Benzodioxol-5-yl)-1-methylpyrrolidine-3-carboxylic acid () are more extensively documented .
- The absence of boiling point data across all compounds highlights a gap in publicly available thermophysical studies.
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